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Compound of Interest

Compound Name: SCH00013

Cat. No.: B1139404 Get Quote

Disclaimer: No publicly available safety data was found for the identifier "SCH00013." This

document provides essential, immediate safety and logistical information for handling a novel

or uncharacterized chemical compound, based on established laboratory safety principles. It is

imperative to conduct a thorough risk assessment before commencing any work.

Assumed Hazard Profile and Recommended
Personal Protective Equipment (PPE)
Given the unknown nature of SCH00013, a high degree of caution is warranted. Assume the

compound is hazardous and handle it accordingly. The following table summarizes the

assumed hazard classifications and the corresponding required PPE.
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Assumed Hazard

Classification
Potential Effects

Required Personal

Protective Equipment (PPE)

Acutely Toxic (Oral, Dermal,

Inhalation)

May be harmful or fatal if

swallowed, in contact with skin,

or if inhaled.

- Nitrile or neoprene gloves

(double-gloving

recommended)- Chemical

safety goggles and a face

shield- A properly fitted

laboratory coat- Respiratory

protection (use of a certified

chemical fume hood is

mandatory; a respirator may

be required based on risk

assessment)

Skin Corrosion/Irritation
May cause skin irritation or

severe burns.

- Chemical-resistant gloves-

Laboratory coat- Full-length

pants and closed-toe shoes

Serious Eye Damage/Irritation

May cause serious eye

irritation or permanent

damage.

- Chemical safety goggles or a

face shield

Respiratory/Skin Sensitizer

May cause an allergic skin

reaction or asthma-like

symptoms if inhaled.

- Appropriate gloves and lab

coat- Mandatory use of a

chemical fume hood

Carcinogen/Mutagen/Reprodu

ctive Toxin

Suspected of causing cancer,

genetic defects, or harm to

fertility or the unborn child.

- All PPE listed above- Work

should be conducted in a

designated area.

Emergency Procedures
Immediate and appropriate response to an exposure is critical. The following table provides

procedural guidance for emergency situations.
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Exposure Scenario Immediate Action

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes.2. Remove contaminated clothing and

shoes while flushing.3. Seek immediate medical

attention.

Eye Contact

1. Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.2. Remove contact lenses if

present and easy to do.3. Seek immediate

medical attention.

Inhalation

1. Move the affected person to fresh air

immediately.2. If breathing is difficult, provide

oxygen.3. If breathing has stopped, begin

artificial respiration.4. Seek immediate medical

attention.

Ingestion
1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Seek immediate medical attention.

Spill

1. Evacuate the immediate area.2. Alert others

and your supervisor.3. If the spill is small and

you are trained to handle it, wear appropriate

PPE and contain the spill with absorbent

material.4. For large spills, or if you are unsure,

contact your institution's environmental health

and safety (EHS) department.

Standard Operating Procedure (SOP) for Handling
SCH00013
This SOP provides a step-by-step guide for the safe handling and disposal of SCH00013.

3.1. Compound Receipt and Storage

Upon receipt, visually inspect the container for any damage or leaks.
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Log the compound into your chemical inventory.

Store the compound in a designated, well-ventilated, and secure area, away from

incompatible materials. The storage container should be clearly labeled with the compound

identifier, date of receipt, and any known or assumed hazards.

3.2. Weighing and Solution Preparation

All handling of solid SCH00013 must be conducted within a certified chemical fume hood.

Wear all required PPE as specified in the table above.

Use a dedicated set of weighing tools (spatula, weigh paper/boat).

Carefully weigh the desired amount of the compound.

To prepare a solution, slowly add the compound to the solvent to avoid splashing.

Cap the solution container securely and label it appropriately.

3.3. Use in Experiments

Conduct all experimental procedures involving SCH00013 within a chemical fume hood.

Ensure all glassware and equipment are clean and compatible with the compound and

solvents used.

Keep containers of SCH00013 closed when not in use.

3.4. Waste Disposal

All solid waste contaminated with SCH00013 (e.g., weigh paper, gloves, pipette tips) must be

collected in a designated, labeled hazardous waste container.

All liquid waste containing SCH00013 must be collected in a separate, labeled hazardous

waste container.

Do not dispose of any material containing SCH00013 down the drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1139404?utm_src=pdf-body
https://www.benchchem.com/product/b1139404?utm_src=pdf-body
https://www.benchchem.com/product/b1139404?utm_src=pdf-body
https://www.benchchem.com/product/b1139404?utm_src=pdf-body
https://www.benchchem.com/product/b1139404?utm_src=pdf-body
https://www.benchchem.com/product/b1139404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow your institution's guidelines for the disposal of hazardous chemical waste.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of a novel compound

like SCH00013, from initial assessment to final disposal.
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Caption: Workflow for Safe Handling of a Novel Chemical Compound.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Novel
Compound SCH00013]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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